N-[2-hydroxy-2-(thiophen-3-yl)ethyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide

• IUPAC Name: N-(2-hydroxy-2-thiophen-3-ylethyl)-N'-[3-(trifluoromethyl)phenyl]oxamide
• InChI: InChI=1S/C15H13F3N2O3S/c16-15(17,18)10-2-1-3-11(6-10)20-14(23)13(22)19-7-12(21)9-4-5-24-8-9/h1-6,8,12,21H,7H2,(H,19,22)(H,20,23)
• InChI Key: BXNKLCNVJZMFMY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC(=O)C(=O)NCC(C2=CSC=C2)O)C(F)(F)F
• Molecular Formula: C15H13F3N2O3S
• Molecular Weight: 358.3 g/mol
• CAS No.: 1251548-83-0

Description

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom. It’s an important class of heterocyclic compounds with diverse applications in medicinal chemistry and material science. The trifluoromethylphenyl group is a common moiety in many pharmaceuticals and biologically active compounds, contributing to their lipophilicity and metabolic stability.

Synthesis Analysis

Thiophene derivatives can be synthesized through various methods, including the Gewald reaction, Paal–Knorr synthesis, Fiesselmann synthesis, and Hinsberg synthesis. These methods involve condensation reactions with different reagents.

Molecular Structure Analysis

The molecular structure of thiophene involves a five-membered ring with four carbon atoms and one sulfur atom. The trifluoromethylphenyl group consists of a phenyl ring with a trifluoromethyl (-CF3) substituent.

Chemical Reactions Analysis

Thiophene and its derivatives participate in various chemical reactions. For instance, the Paal–Knorr reaction involves the condensation of 1,4-dicarbonyl compounds with phosphorus pentasulfide (P4S10) as sulfurizing agents.

Physical And Chemical Properties Analysis

Thiophene has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38°C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Mechanism of Action

The mechanism of action of thiophene derivatives can vary widely depending on their specific structures and the biological targets they interact with. They have been reported to possess a wide range of therapeutic properties, including anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer activities.

Future Directions

The development of new thiophene derivatives with improved pharmacological activity is a topic of interest for medicinal chemists. Future research may focus on synthesizing and investigating new structural prototypes of thiophene derivatives.